Cas no 448216-08-8 (N-({2-chloro-3-3-(trifluoromethyl)phenylpropyl}carbamothioyl)aminobenzamide)

• Product Name: N-({2-chloro-3-3-(trifluoromethyl)phenylpropyl}carbamothioyl)aminobenzamide
• CAS No: 448216-08-8
• MF: C₁₈H₁₇ClF₃N₃OS
• MW: 415.860292196274
• CID: 6129778
• PubChem ID: 18558467
• Update Time: 2025-07-13

N-({2-chloro-3-3-(trifluoromethyl)phenylpropyl}carbamothioyl)aminobenzamide Chemical and Physical Properties

Names and Identifiers

• N-({2-chloro-3-3-(trifluoromethyl)phenylpropyl}carbamothioyl)aminobenzamide
• Benzoic acid, 2-[[[2-chloro-3-[3-(trifluoromethyl)phenyl]propyl]amino]thioxomethyl]hydrazide
• AKOS026678552
• 448216-08-8
• 2-benzoyl-N-(2-chloro-3-(3-(trifluoromethyl)phenyl)propyl)hydrazinecarbothioamide
• F0762-0495
• N-[({2-chloro-3-[3-(trifluoromethyl)phenyl]propyl}carbamothioyl)amino]benzamide
• 1-benzamido-3-[2-chloro-3-[3-(trifluoromethyl)phenyl]propyl]thiourea

• Inchi： 1S/C18H17ClF3N3OS/c19-15(10-12-5-4-8-14(9-12)18(20,21)22)11-23-17(27)25-24-16(26)13-6-2-1-3-7-13/h1-9,15H,10-11H2,(H,24,26)(H2,23,25,27)
• InChI Key： WEJGSUNPTYQLDR-UHFFFAOYSA-N
• SMILES： C(NNC(NCC(Cl)CC1=CC=CC(C(F)(F)F)=C1)=S)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 415.0732955g/mol
• Monoisotopic Mass: 415.0732955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• pka: 9.44±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-({2-chloro-3-3-(trifluoromethyl)phenylpropyl}carbamothioyl)aminobenzamide

N-({2-chloro-3-3-(trifluoromethyl)phenylpropyl}carbamothioyl)aminobenzamide: A Comprehensive Overview

The compound CAS No. 448216-08-8, known as N-({2-chloro-3-3-(trifluoromethyl)phenylpropyl}carbamothioyl)aminobenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a trifluoromethyl group, a chlorine atom, and a benzamide moiety, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of such compounds in the development of new drugs and materials. The presence of the trifluoromethyl group, for instance, is known to enhance the stability and bioavailability of molecules, making them more suitable for therapeutic applications. Similarly, the chlorine atom introduces electron-withdrawing effects, which can influence the reactivity and selectivity of the compound in various chemical reactions.

One of the most promising areas of research involving this compound is its potential use in drug design. Scientists have been exploring how the structural features of N-({2-chloro-3-3-(trifluoromethyl)phenylpropyl}carbamothioyl)aminobenzamide can be leveraged to create more effective and targeted therapies. For example, its ability to interact with specific biological targets has been shown to hold promise in treating a range of diseases, including cancer and inflammatory conditions.

In addition to its therapeutic potential, this compound has also been studied for its role in materials science. The unique combination of functional groups in its structure makes it an attractive candidate for use in creating advanced materials with tailored properties. Researchers are particularly interested in its potential applications in nanotechnology and polymer chemistry.

Another area of interest is the synthesis and characterization of this compound. Chemists have developed various methods to synthesize CAS No. 448216-08-8, each offering different advantages in terms of yield, cost, and scalability. Recent advancements in catalytic processes have further enhanced the efficiency of these synthesis methods, making large-scale production more feasible.

The environmental impact of this compound is another critical area of research. As industries increasingly prioritize sustainability, understanding the environmental fate and toxicity of chemicals like N-({2-chloro-3-3-(trifluoromethyl)phenylpropyl}carbamothioyl)aminobenzamide becomes essential. Studies are underway to assess its biodegradability and potential risks to ecosystems.

In conclusion, CAS No. 448216-08-8 represents a significant advancement in chemical science with wide-ranging applications across multiple disciplines. Its unique structure and properties make it a valuable tool for researchers seeking innovative solutions in drug development, materials science, and beyond.